Cas no 128959-18-2 (Benzeneethanamine,2-[(3,4-dimethoxyphenyl)thio]-a-methyl-, hydrochloride (1:1))

Benzeneethanamine,2-[(3,4-dimethoxyphenyl)thio]-a-methyl-, hydrochloride (1:1) structure
128959-18-2 structure
Product Name:Benzeneethanamine,2-[(3,4-dimethoxyphenyl)thio]-a-methyl-, hydrochloride (1:1)
CAS No:128959-18-2
MF:C17H22ClNO2S
MW:339.880082607269
CID:225116
PubChem ID:3075826
Update Time:2025-04-19

Benzeneethanamine,2-[(3,4-dimethoxyphenyl)thio]-a-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,2-[(3,4-dimethoxyphenyl)thio]-a-methyl-, hydrochloride (1:1)
    • 1-[2-(3,4-dimethoxyphenyl)sulfanylphenyl]propan-2-amine,hydrochloride
    • Benzeneethanamine, 2-((3,4-dimethoxyphenyl)thio)-alpha-methyl-, hydroc hloride
    • 1-(2-(3,4-dimethoxyphenylthio)phenyl)-2-propylamine hydrochloride
    • 1-[2-(3,4-dimethoxyphenylthio)phenyl]-2-propylamine hydrochloride
    • AC1MIP7B
    • LS-30134
    • 1-{2-[(3,4-Dimethoxyphenyl)sulfanyl]phenyl}propan-2-amine--hydrogen chloride (1/1)
    • Benzeneethanamine, 2-((3,4-dimethoxyphenyl)thio)-alpha-methyl-, hydrochloride
    • 1-[2-(3,4-dimethoxyphenyl)sulfanylphenyl]propan-2-amine;hydrochloride
    • 128959-18-2
    • DTXSID90926245
    • 2-((3,4-Dimethoxyphenyl)thio)-alpha-methylbenzeneethanamine hydrochloride
    • Inchi: 1S/C17H21NO2S.ClH/c1-12(18)10-13-6-4-5-7-17(13)21-14-8-9-15(19-2)16(11-14)20-3;/h4-9,11-12H,10,18H2,1-3H3;1H
    • InChI Key: OHTKBSWZKZOJSL-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC(=C(C=1)OC)OC)C1C=CC=CC=1CC(C)N

Computed Properties

  • Exact Mass: 339.10616
  • Monoisotopic Mass: 339.1059778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 303
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.8Ų

Experimental Properties

  • PSA: 44.48
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.